2-fluoro-N-[2,2,2-trichloro-1-({[(2,4-dichlorophenyl)amino]carbonothioyl}amino)ethyl]benzamide

• IUPAC Name: 2-fluoro-N-[2,2,2-trichloro-1-[(2,4-dichlorophenyl)carbamothioylamino]ethyl]benzamide
• InChI: InChI=1S/C16H11Cl5FN3OS/c17-8-5-6-12(10(18)7-8)23-15(27)25-14(16(19,20)21)24-13(26)9-3-1-2-4-11(9)22/h1-7,14H,(H,24,26)(H2,23,25,27)
• InChI Key: GXDLHCZKKBYIGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(C(Cl)(Cl)Cl)NC(=S)NC2=C(C=C(C=C2)Cl)Cl)F
• Molecular Formula: C16H11Cl5FN3OS
• Molecular Weight: 489.6 g/mol

Description

The compound “2-fluoro-N-[2,2,2-trichloro-1-({[(2,4-dichlorophenyl)amino]carbonothioyl}amino)ethyl]benzamide” is a complex organic molecule. It contains a benzamide group, which is a common feature in many pharmaceutical drugs. The molecule also contains a trichloroethyl group and a dichlorophenyl group, which suggests that it might be part of a class of compounds known as chlorinated hydrocarbons.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple functional groups. The benzamide group would likely contribute to the compound’s polarity, while the trichloroethyl and dichlorophenyl groups could potentially participate in halogen bonding interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the benzamide group might contribute to its solubility in polar solvents, while the chlorinated groups might make it less soluble in nonpolar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s a pharmaceutical drug, future research might focus on improving its efficacy, reducing its side effects, or finding new therapeutic applications.